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Compound of Interest

Compound Name: 4-Nitrothalidomide

Cat. No.: B173961

For researchers, scientists, and professionals in the field of drug development, the meticulous
management and disposal of potent chemical compounds are paramount to ensuring both
laboratory safety and environmental protection. 4-Nitrothalidomide, a derivative of
thalidomide, requires stringent handling and disposal protocols due to its potential hazards.
This guide provides essential, step-by-step information for the safe disposal of 4-
Nitrothalidomide, building on established safety procedures for hazardous chemical waste.

Hazard Identification and Safety Data

4-Nitrothalidomide is classified as a hazardous substance, and it is crucial to be aware of its
associated risks before handling. The following table summarizes key safety information.
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Property Value Source
Molecular Formula C13H9N306 [1112]
Molecular Weight 303.23 g/mol [2]
Physical State Solid [1]

Hazard Statements

H302: Harmful if
swallowedH315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

[3]

Signal Word

Warning

Pictogram

GHSO07 (Harmful)

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted for all procedures involving 4-

Nitrothalidomide to determine the appropriate level of personal protective equipment. The

minimum required PPE for handling this compound is outlined below.

Respiratory

Task Gown Gloves Eye Protection .
Protection
Disposable, Two pairs of N
Handling Solid lid-front hemoth Saf ! NIOSH-certified
andling Soli solid-front gown chemotherapy- afety goggles
J o -g. by v 9099 _ N95 or N100
Compound with tight-fitting rated, powder- and a face shield ]
respirator
cuffs free gloves
Disposable, Two pairs of )
) ] Work in a
Handling solid-front gown chemotherapy- . )
] o o Safety goggles certified chemical
Solutions with tight-fitting rated, powder-
fume hood
cuffs free gloves

Step-by-Step Disposal Protocol
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The recommended method for the disposal of 4-Nitrothalidomide and its analogs is
incineration by a licensed professional waste disposal service. Adherence to institutional and
local regulations is mandatory.

1. Waste Segregation and Collection:

o All waste contaminated with 4-Nitrothalidomide, including solid waste (e.g., contaminated
gloves, bench paper), liquid waste (e.g., solutions), and contaminated labware, must be
segregated at the point of generation.

e Do not mix this waste stream with other chemical wastes unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) department.

o Collect all waste in a dedicated, properly labeled, and sealed hazardous waste container.
The container must be compatible with the chemical waste.

2. Labeling:

o Clearly label the hazardous waste container with "Hazardous Waste" and the chemical name
"4-Nitrothalidomide".

« Include the approximate amount or concentration of the constituents.
3. Storage:
o Store the sealed waste container in a designated and secure satellite accumulation area.

e The storage area should be away from incompatible materials and clearly marked as a
hazardous waste accumulation site.

4. Arranging for Disposal:
o Contact your institution's EHS office to schedule a pickup for the hazardous waste.

e Maintain a detailed log of the waste generated, including the quantity and date of
accumulation.
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o The EHS department will coordinate with a licensed waste disposal service for transportation
and high-temperature incineration.

5. Spill Response: In the event of a spill, follow these immediate actions:

o Evacuate: Ensure all non-essential personnel leave the immediate area.
e Ventilate: If safe to do so, increase ventilation in the area.

o Contain: Use an appropriate absorbent material to contain the spill.

o Clean: Carefully collect the absorbed material and any contaminated debris and place it in a
sealed, labeled container for hazardous waste disposal.

o Decontaminate: Clean the spill area thoroughly with a suitable solvent or decontamination
solution.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the safe
disposal of 4-Nitrothalidomide.
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Generation of 4-Nitrothalidomide Waste
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Caption: Logical workflow for the safe disposal of 4-Nitrothalidomide.

By adhering to these procedures, laboratory personnel can effectively mitigate the risks
associated with 4-Nitrothalidomide and ensure its proper and safe disposal, thereby
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protecting themselves, their colleagues, and the environment. Always consult your institution's
specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b173961?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/chemscenellcpreferredpartner/ciah987f4ce7?context=bbe
https://www.lgcstandards.com/RW/en/p/TRC-N565525
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_4_Nitrothalidomide.pdf
https://www.benchchem.com/product/b173961#4-nitrothalidomide-proper-disposal-procedures
https://www.benchchem.com/product/b173961#4-nitrothalidomide-proper-disposal-procedures
https://www.benchchem.com/product/b173961#4-nitrothalidomide-proper-disposal-procedures
https://www.benchchem.com/product/b173961#4-nitrothalidomide-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b173961?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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